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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)acetyl Chloride
CAS No.: 39229-33-9
Cat. No.: B140004

Get Quote

This guide provides a comprehensive overview of the safety protocols and hazard
management for 2-(2-Chloroethoxy)acetyl Chloride, a reactive chemical intermediate utilized
in complex organic synthesis. As a bifunctional molecule, it serves as a valuable building block
in pharmaceutical and materials science research. However, its utility is matched by significant
hazards, primarily stemming from its high reactivity, corrosivity, and toxicity. This document is
intended for laboratory personnel to foster a culture of safety and ensure that all handling,
storage, and disposal procedures are conducted with the utmost care and adherence to
established safety standards.

Chemical Identity and Physical Properties

A clear understanding of the fundamental properties of a chemical is the first step in safe
handling. 2-(2-Chloroethoxy)acetyl Chloride is a light yellow, hygroscopic oil that is sensitive
to moisture.[1][2][3] Its key identifiers and physical characteristics are summarized below.
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Property Value Source(s)

2-(2-chloroethoxy)acetyl

IUPAC Name chloride [4]
Synonyms (2-chloroethoxy)acetyl chloride  [4][5]
CAS Number 39229-33-9 [1][4][6]
Molecular Formula C4H6CI202 [1114]
Molecular Weight 156.99 g/mol [2][4]
Appearance Colourless to Light Yellow Oil [2][3]
Boiling Point 89 °C @ 14 Torr [31[6]
Density ~1.33 g/cm? [3][6]

Comprehensive Hazard Analysis

2-(2-Chloroethoxy)acetyl Chloride is classified as a hazardous substance requiring stringent
safety measures. The primary danger lies in its acetyl chloride functional group, which reacts
violently with water and other nucleophiles.[7][8] This reactivity is the root cause of its severe
corrosive properties. Upon contact with moisture in the air or on biological tissues, it rapidly
hydrolyzes to form hydrochloric acid (HCI), leading to severe chemical burns and respiratory
tract damage.[7]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear summary of its dangers.
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GHS Pictograms Signal Word Hazard Statements

H314: Causes severe skin
burns and eye damage.[1][4]
[6] H335: May cause
respiratory irritation.[4][5] H301
Danger .
+ H311 + H331: Toxic if
swallowed, in contact with skin
or if inhaled.[7] H290: May be

corrosive to metals.[5][9]

Primary Hazards Explained:

o Corrosivity (H314): This is the most immediate and severe hazard. The acetyl chloride
moiety reacts exothermically with water, generating HCI. Contact with skin or eyes will cause
immediate, deep, and painful burns.[1] The lachrymatory (tear-producing) effect is also a
result of this reactivity.[10]

o Respiratory Irritation & Toxicity (H335/H331): Inhalation of vapors or aerosols is extremely
dangerous. The chemical is corrosive to the entire respiratory tract.[7] Initial symptoms
include coughing, shortness of breath, and a burning sensation, which can rapidly progress
to chemical pneumonitis and life-threatening pulmonary edema.[11][12]

o Acute Toxicity (H301/H311): The substance is classified as toxic through oral, dermal, and
inhalation routes.[7][11] Systemic effects can occur following exposure.

» Reactivity: The compound reacts violently with water, alcohols, amines, and strong bases.[7]
[8] Such reactions can generate significant heat and pressure, potentially leading to
container rupture. It is critical to prevent contact with these incompatible materials.

Risk Mitigation and the Hierarchy of Controls

A systematic approach to safety involves implementing a hierarchy of controls, prioritizing the
most effective measures first. For a hazardous chemical like 2-(2-Chloroethoxy)acetyl
Chiloride, this framework is essential for minimizing risk.
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Least Effective Most Effective

Personal Protective Equipment (PPE)

* Respirator Elimination

(Not feasible; compound is required for synthesis)

» Chemical Goggles & Face Shield
 Appropriate Gloves
* Lab Coat

Substitution
(Investigate less hazardous alternatives if possible)

Engineering Controls
e Chemical Fume Hood
* Emergency Eyewash & Shower
« Process Isolation

Administrative Controls
» Standard Operating Procedures (SOPS)
« Designated Work Areas
* Mandatory Training

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with 2-(2-Chloroethoxy)acetyl
Chiloride.

Standard Operating Procedures: From Bench to
Storage

Adherence to rigorous, well-defined protocols is non-negotiable.

Engineering Controls: The First Line of Defense
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The primary engineering control for this compound is a certified chemical fume hood. All

manipulations, including weighing, transferring, and reaction quenching, must be performed

inside a fume hood to prevent vapor inhalation.[7][10] Work areas must be equipped with

immediately accessible and regularly tested emergency eyewash stations and safety showers.

Personal Protective Equipment (PPE): The Last Barrier

The correct selection and use of PPE are critical to prevent personal exposure.

Body Part

Required PPE

Rationale and
Specifications

Respiratory

Air-purifying respirator with
appropriate acid gas/organic

vapor cartridges

Required when vapors or
aerosols may be generated.[7]
Ensure proper fit testing and

cartridge change schedule.

Chemical splash goggles AND

Protects against splashes and

corrosive vapors.[1][13]

Eyes/Face )
a full-face shield Standard safety glasses are
insufficient.
Double-gloving is
Heavy-duty chemical-resistant recommended. Inspect gloves
Hands gloves (e.g., Butyl rubber, for integrity before each use.
Viton™) Consult glove manufacturer
data for breakthrough times.
Provides a barrier against
Body Flame-retardant lab coat and spills. Do not wear shorts or

chemical-resistant apron

open-toed shoes in the

laboratory.[13]

Handling Protocol

o Preparation: Cordon off the work area. Ensure the fume hood is functioning correctly. Have

spill cleanup materials and quenching agents (e.g., sodium bicarbonate solution for

neutralization) ready.
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Inert Atmosphere: Due to its hygroscopic and water-reactive nature, handle the compound
under an inert atmosphere (e.g., nitrogen or argon) whenever possible.[1][3][7]

Transfers: Use gastight syringes or cannulation techniques for liquid transfers to minimize
exposure to air. Work slowly to avoid generating aerosols.

Post-Handling: Thoroughly decontaminate all equipment and the work area. Wash hands
and arms thoroughly with soap and water after removing PPE.[1][7] Contaminated clothing
must be removed immediately and decontaminated before reuse.[1]

Storage Requirements

Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.
Condition: Store in a cool, dry, well-ventilated area, typically in a refrigerator (2-8°C).[1][2][9]

Atmosphere: Store under an inert atmosphere.[1][7] The container must be tightly sealed to
prevent moisture ingress.[8][10]

Location: Keep in a dedicated corrosives cabinet, away from incompatible materials,
especially water, bases, and alcohols.[8][10]

Container: Use the original manufacturer's container or one made of compatible material. Do
not store in metal containers.[10]

Emergency Response and First Aid

In the event of an exposure or spill, immediate and correct action is vital.

First Aid Measures
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Exposure Route

Immediate Action Protocol

Inhalation

1. Immediately move the victim to fresh air.[1][7]
2. Call for immediate medical assistance.[7][10]
3. If breathing is difficult or has stopped, trained
personnel should provide artificial respiration.[7]
[10]

Skin Contact

1. Immediately flush the affected area with
copious amounts of water for at least 15
minutes while removing all contaminated
clothing and shoes.[1][7][14] 2. Use the
emergency safety shower if the contact area is

large. 3. Seek immediate medical attention.[7]

Eye Contact

1. Immediately flush eyes with large amounts of
water for at least 15 minutes, holding the eyelids
open to ensure thorough rinsing.[1][10][14] 2.
Remove contact lenses if present and easy to
do so.[1] 3. Call for an immediate medical

evaluation by an ophthalmologist.[7][8]

Ingestion

1. Do NOT induce vomiting.[1][10] 2. If the
person is conscious, rinse their mouth with
water and have them drink one or two glasses
of water.[7] 3. Seek immediate medical
attention. Ingestion can cause severe damage

and perforation of the digestive tract.[10]

Spill and Leak Management

o Small Spills (in a fume hood):

o Alert others in the area.

o Wearing appropriate PPE, absorb the spill with an inert, dry material like vermiculite or

sand. Do NOT use combustible materials like paper towels.
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o Carefully collect the absorbed material into a labeled, sealable container for hazardous
waste.

o Decontaminate the area, then wash thoroughly.

o Large Spills:

[e]

Evacuate the immediate area and alert personnel.

o

Activate the facility's emergency response team.

[¢]

Prevent the spill from entering drains or waterways.[7][14]

[¢]

Only trained personnel with appropriate respiratory protection and PPE should attempt to
clean up the spill.

Disposal Considerations

Chemical waste must be managed responsibly to protect personnel and the environment.

All waste containing 2-(2-Chloroethoxy)acetyl Chloride, including empty containers and
contaminated materials, must be treated as hazardous waste.

Collect waste in clearly labeled, compatible, and sealed containers.

Never dispose of this chemical down the drain.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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